1-(Isoindolin-5-yl)ethanone

• IUPAC Name: 1-(2,3-dihydro-1H-isoindol-5-yl)ethanone
• InChI: InChI=1S/C10H11NO/c1-7(12)8-2-3-9-5-11-6-10(9)4-8/h2-4,11H,5-6H2,1H3
• InChI Key: OHAHTIICBWYMFH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(CNC2)C=C1
• Molecular Formula: C10H11NO
• DSSTOX Substance ID: DTXSID10727837
• Molecular Weight: 161.20 g/mol
• CAS RN: 905274-46-6

Description

1-(Isoindolin-5-yl)ethanone, also known as Ethanone, 1- (2,3-dihydro-1H-inden-5-yl)-, is an organic molecule that belongs to the family of ketones. It has a molecular formula of C10H11NO.

Synthesis Analysis

A method for the synthesis of isoindoline derivatives was developed based on a domino reaction involving a donor-acceptor cyclopropane containing a bromomethyl group in the ortho position of the aromatic substituent and structurally varied primary amines. Another synthesis method involves simple heating and relatively quick solventless reactions.

Molecular Structure Analysis

The molecular structure of 1-(Isoindolin-5-yl)ethanone has been studied using various molecular modeling techniques. These studies have involved molecular docking, molecular dynamics (MD), molecular mechanics, Poisson–Boltzmann/generalized Born surface area (MM-PB/GBSA) binding free energy calculation, and three-dimensional structure–activity relationship (3D-QSAR) study.

Physical And Chemical Properties Analysis

1-(Isoindolin-5-yl)ethanone has a molecular weight of 161.2 g/mol. The hydrochloride form of this compound has a molecular weight of 197.66.

Scientific Research Applications

I have conducted a search for the scientific research applications of 1-(Isoindolin-5-yl)ethanone , but the information available is quite general and does not provide a detailed analysis of specific applications. Substituted isoindolines, which include compounds like 1-(Isoindolin-5-yl)ethanone, are noted for their presence in many synthetic compounds, natural products, and bioactive small molecules with a broad range of biological activity. .

Safety And Hazards

The safety data sheet for 1-(Isoindolin-5-yl)ethanone indicates that it is classified for acute toxicity, oral (Category 4).

Synthesis routes and methods

Procedure details

To a stirred solution 0.72 mmol 5-iodo-1,3-dihydro-isoindole-2-carboxylic acid tert-butyl ester (Example A38(b)) in 3 ml dioxane were added 0.05 mmol palladium(II) acetate and 0.22 mmol triphenylarsine and the mixture was stirred at RT for 10 min. 1.01 mmol 1-ethoxyvinyltributylstannane was then added and the mixture was heated at 100° C. for 16 h. The reaction mixture was then cooled to room temperature, filtered, and the filtrate was concentrated in vacuo. The residue was resuspended in THF, 25% aqueous hydrochloric acid was added, and the mixture was stirred at RT for 3 h. The mixture was then partitioned between ethyl acetate and water and the phases were separated. The aqueous phase was made alkaline to pH 14 by addition of 30% aqueous NaOH solution and then extracted with ethyl acetate. The organic phase was then washed with brine, dried over sodium sulfate, and concentrated in vacuo to yield the title compound as a brown solid (95% yield). MS (m/e): 162.6 ([M+H]+, 100%).